Cas no 143069-08-3 (9-Acridinamine,N-[4-(4-ethyl-1-piperazinyl)phenyl]-)

• Product Name: 9-Acridinamine,N-[4-(4-ethyl-1-piperazinyl)phenyl]-
• CAS No: 143069-08-3
• MF: C₂₅H₂₆N₄
• MW: 382.500745296478
• CID: 198164
• PubChem ID: 3072540
• Update Time: 2025-04-19

9-Acridinamine,N-[4-(4-ethyl-1-piperazinyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 9-Acridinamine,N-[4-(4-ethyl-1-piperazinyl)phenyl]-
• N-[4-(4-ethylpiperazin-1-yl)phenyl]acridin-9-amine
• 9-Acridinamine, N-(4-(4-ethyl-1-piperazinyl)phenyl)-
• N-(4-(4-Ethyl-1-piperazinyl)phenyl)-9-acridinamine
• TCMDC-124255
• BDBM50196122
• CBDivE_005028
• DTXSID10162300
• N-(4-(4-ethylpiperazin-1-yl)phenyl)acridin-9-amine
• GNF-PF-3878
• CHEMBL217366
• 143069-08-3

• Inchi： 1S/C25H26N4/c1-2-28-15-17-29(18-16-28)20-13-11-19(12-14-20)26-25-21-7-3-5-9-23(21)27-24-10-6-4-8-22(24)25/h3-14H,2,15-18H2,1H3,(H,26,27)
• InChI Key： CUVBGWMAORETGV-UHFFFAOYSA-N
• SMILES： N1(CC)CCN(C2C=CC(=CC=2)NC2C3C=CC=CC=3N=C3C=CC=CC=23)CC1

Computed Properties

• Exact Mass: 382.21598
• Monoisotopic Mass: 382.216
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 487
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 5.4
• Topological Polar Surface Area: 31.4Ų

Experimental Properties

• Density: 1.203
• Boiling Point: 560.5°Cat760mmHg
• Flash Point: 292.8°C
• Refractive Index: 1.697
• PSA: 31.4